Cas no 1189957-99-0 (Betaxolol-d5)

• Product Name: Betaxolol-d5
• CAS No: 1189957-99-0
• MF: C₁₈H₂₉NO₃
• MW: 307.427765607834
• CID: 4576511
• PubChem ID: 45038330
• Update Time: 2024-11-03

Betaxolol-d5 Chemical and Physical Properties

Names and Identifiers

• BETAXOLOL-D5
• (-1-(Isopropylamino)-3-[p-(cyclopropylmethoxyethyl)phenoxy]-2-propanol-d5
• 1-[4-(2-(Cyclopropylmethyloxy)ethyl]-phenoxy]-3-[(1-methylethyl)amino]-2-propa nol-d5
• [2H5]-Betaxolol
• CS-0202796
• 1189957-99-0
• HY-B0381S
• 1-[4-[2-(cyclopropylmethoxy)ethyl]phenoxy]-1,1,2,3,3-pentadeuterio-3-(propan-2-ylamino)propan-2-ol
• G13605
• 1-[4-(2-(Cyclopropylmethyloxy)ethyl]-phenoxy]-3-[(1-methylethyl)amino]-2-propa- nol-d5; (+/-)-1-(Isopropylamino)-3-[p-(cyclopropylmethoxyethyl)phenoxy]- 2-propanol-d5;
• SCHEMBL13337239
• Betaxolol-d5

• Inchi： 1S/C18H29NO3/c1-14(2)19-11-17(20)13-22-18-7-5-15(6-8-18)9-10-21-12-16-3-4-16/h5-8,14,16-17,19-20H,3-4,9-13H2,1-2H3
• InChI Key： NWIUTZDMDHAVTP-UHFFFAOYSA-N
• SMILES： c1c(CCOCC2CC2)ccc(OCC(O)CNC(C)C)c1

Computed Properties

• Exact Mass: 312.24612752g/mol
• Monoisotopic Mass: 312.24612752g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Melting Point: 65-67°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Tyrosols and derivatives